Cas no 138049-21-5 (1-Hexanamine, N-(1,3-dimethylbutylidene)-)

• Product Name: 1-Hexanamine, N-(1,3-dimethylbutylidene)-
• CAS No: 138049-21-5
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 1250043
• PubChem ID: 71341863
• Update Time: 2025-04-20

1-Hexanamine, N-(1,3-dimethylbutylidene)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, N-(1,3-dimethylbutylidene)-
• N-hexyl-4-methylpentan-2-imine
• 138049-21-5
• DTXSID90768708
• (2E)-N-Hexyl-4-methylpentan-2-imine

• Inchi： 1S/C12H25N/c1-5-6-7-8-9-13-12(4)10-11(2)3/h11H,5-10H2,1-4H3/b13-12+
• InChI Key： DXWNTTZDTKCHLH-OUKQBFOZSA-N
• SMILES： N(=C(/C)\CC(C)C)/CCCCCC

Computed Properties

• Exact Mass: 183.19885
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36